2-((4-(Difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridin-6-yl)thio)acetic acid

• IUPAC Name: 2-[4-(difluoromethyl)-2-methylpyrazolo[3,4-b]pyridin-6-yl]sulfanylacetic acid
• InChI: InChI=1S/C10H9F2N3O2S/c1-15-3-6-5(9(11)12)2-7(13-10(6)14-15)18-4-8(16)17/h2-3,9H,4H2,1H3,(H,16,17)
• InChI Key: ZBTZPBODHHTKLA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C2C(=CC(=NC2=N1)SCC(=O)O)C(F)F
• Molecular Formula: C10H9F2N3O2S
• Molecular Weight: 273.26 g/mol

Description

2-((4-(Difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridin-6-yl)thio)acetic acid, also known as DFP-10825, is a novel small molecule that has shown promising results in scientific research. This compound has been studied extensively for its potential applications in various fields, including cancer research, neuroscience, and immunology. In

Scientific Research Applications

2-((4-(Difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridin-6-yl)thio)acetic acid has been studied extensively for its potential applications in various fields. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In neuroscience, this compound has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In immunology, this compound has been shown to modulate the immune response and reduce inflammation.

Mechanism of Action

The mechanism of action of 2-((4-(Difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridin-6-yl)thio)acetic acid is not fully understood, but it is believed to target specific enzymes and signaling pathways in cells. One study showed that this compound inhibits the activity of the enzyme dihydroorotate dehydrogenase (DHODH), which is involved in the synthesis of pyrimidine nucleotides. This inhibition leads to a decrease in the production of DNA and RNA, ultimately resulting in cell death. Other studies have shown that this compound may also modulate the activity of other enzymes and signaling pathways, leading to its diverse range of effects.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis and inhibit cell growth. In neurodegenerative diseases, this compound has been shown to reduce oxidative stress and inflammation, which are key contributors to disease progression. In immunology, this compound has been shown to modulate the immune response and reduce inflammation.

Advantages and Limitations for Lab Experiments

2-((4-(Difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridin-6-yl)thio)acetic acid has several advantages for lab experiments, including its high potency and specificity for its target enzymes and signaling pathways. However, its complex synthesis method and limited availability may pose challenges for researchers. Additionally, the lack of understanding of its mechanism of action may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2-((4-(Difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridin-6-yl)thio)acetic acid. One area of interest is in the development of more efficient synthesis methods to increase availability and reduce costs. Another area of interest is in the identification of its precise mechanism of action, which could lead to the development of more targeted therapies. Additionally, further studies are needed to explore its potential applications in other fields, such as infectious diseases and autoimmune disorders.
Conclusion
In conclusion, this compound is a novel small molecule that has shown promising results in scientific research. Its potential applications in cancer research, neuroscience, and immunology make it an exciting area of study. While there are still many unanswered questions about its mechanism of action and potential limitations, the future directions for research on this compound are promising.